3-(2-(Phenylthio)ethyl)-6-(trifluoromethoxy)-2(3H)-benzothiazolimine monohydrochloride

• CAS RN: 130997-73-8
• Molecular Formula: C16H14ClF3N2OS2
• Molecular Weight: 406.9 g/mol
• IUPAC Name: 3-(2-phenylsulfanylethyl)-6-(trifluoromethoxy)-1,3-benzothiazol-2-imine;hydrochloride
• InChI: InChI=1S/C16H13F3N2OS2.ClH/c17-16(18,19)22-11-6-7-13-14(10-11)24-15(20)21(13)8-9-23-12-4-2-1-3-5-12;/h1-7,10,20H,8-9H2;1H
• InChI Key: VBAQNSSDNWWWIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCN2C3=C(C=C(C=C3)OC(F)(F)F)SC2=N.Cl

Description

3-(2-(Phenylthio)ethyl)-6-(trifluoromethoxy)-2(3H)-benzothiazolimine monohydrochloride is a useful research compound. Its molecular formula is C16H14ClF3N2OS2 and its molecular weight is 406.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure is as in Example 21, starting with 2-amino-6-trifluoromethoxybenzothiazole (9.4 g), 1-chloro-2-phenylthioethane (13.8 g) and sodium iodide (13.5 g) in methyl ethyl ketone (30 cc). The mixture is heated for 88 hours to boiling and then cooled to a temperature in the region of 20° C. Ethyl ether (250 cc) is added to the reaction medium and the precipitate formed is filtered off. The solid is suspended in distilled water (250 cc), treated with 1N sodium hydroxide (40 cc) and then extracted with ethyl ether (100 cc). After drying over magnesium sulphate and filtration, ethyl acetate (150 cc) is added to the filtrate, which is treated with 4N ethereal hydrogen chloride (10 cc). The precipitate formed is filtered off and recrystallized in 2-propanol (85 cc). 2-Imino-3-(2-phenylthioethyl)-6 -trifluoromethoxybenzothiazoline hydrochloride (5.4 g), m.p. 174° C., is obtained.